Cas no 54916-27-7 (1-(4-(4-Bromophenoxy)phenyl)ethanone)

• Product Name: 1-(4-(4-Bromophenoxy)phenyl)ethanone
• CAS No: 54916-27-7
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• MDL: MFCD07776889
• CID: 366362
• PubChem ID: 10803480
• Update Time: 2025-04-19

1-(4-(4-Bromophenoxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-Bromophenoxy)phenyl)ethanone
• 1-[4-(4-bromophenoxy)phenyl]ethanone
• Ethanone,1-[4-(4-bromophenoxy)phenyl]-
• 1-[4-(4-Bromophenoxy)phenyl]-ethanone
• 54916-27-7
• AS-9894
• EN300-73021
• Ethanone, 1-[4-(4-bromophenoxy)phenyl]-
• A50610
• Z332381826
• A830405
• 1-[4-(4-bromophenoxy)phenyl]ethan-1-one
• FT-0602696
• MFCD07776889
• 4'-(4-Bromophenoxy)acetophenone
• YLBRBIMNUGZGTD-UHFFFAOYSA-N
• SY113650
• CS-0186245
• SCHEMBL2186784
• DTXSID60445175
• AKOS000219473
• 4 inverted exclamation mark -(4-Bromophenoxy)acetophenone
• AC-18580
• DB-005048

• MDL： MFCD07776889
• Inchi： 1S/C14H11BrO2/c1-10(16)11-2-6-13(7-3-11)17-14-8-4-12(15)5-9-14/h2-9H,1H3
• InChI Key： YLBRBIMNUGZGTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 289.99400
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.44400